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Compound of Interest

Compound Name: 2-Methyl-5-nitroaniline hydrate

Cat. No.: B1603624 Get Quote

Technical Guide to the Safety of 2-Methyl-5-
nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for 2-Methyl-5-

nitroaniline (CAS No. 99-55-8), also known as 5-nitro-o-toluidine. The information presented is

compiled from various Safety Data Sheets (SDS) and is intended to guide laboratory and

manufacturing practices. While this guide addresses the core hazards of the molecule, it is

important to note that the presence of water in a hydrate form may alter some physical

properties.

Chemical and Physical Properties
2-Methyl-5-nitroaniline is a golden yellow crystalline solid.[1][2][3] It is an important intermediate

in the synthesis of various dyes and has applications in the pharmaceutical industry, notably in

the synthesis of Imatinib Mesylate, a targeted cancer therapy.[1]
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Property Value References

Molecular Formula C₇H₈N₂O₂ [1]

Molecular Weight 152.15 g/mol [1]

Appearance Golden yellow powder/crystals [1][3]

Melting Point 100–107 °C [1]

Boiling Point 305 °C [1]

Density 1.33 g/cm³ [1]

Solubility
Soluble in alcohol and ether.[1]

Insoluble in water.[2]
[1][2]

Hazard Identification and Classification
2-Methyl-5-nitroaniline is classified as a hazardous substance. It is toxic if swallowed, in contact

with skin, or if inhaled.[4][5][6] It is also suspected of causing cancer and is harmful to aquatic

life with long-lasting effects.[4][5]

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed

Acute Toxicity (Dermal) Category 3
H311: Toxic in contact with

skin

Acute Toxicity (Inhalation) Category 3 H331: Toxic if inhaled

Carcinogenicity Category 2
H351: Suspected of causing

cancer

Chronic Aquatic Hazard Category 3
H412: Harmful to aquatic life

with long lasting effects

Signal Word: Danger[4]

Pictograms:
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GHS06 (Skull and Crossbones)[4]

GHS08 (Health Hazard)[4]

Experimental Protocols and Safety Handling
While detailed experimental protocols are not provided in standard SDSs, the documents

outline essential safety procedures for handling 2-Methyl-5-nitroaniline. These procedures are

critical for minimizing exposure and ensuring a safe working environment.

Personal Protective Equipment (PPE)
A risk-based approach should be taken for the selection of PPE. The following diagram

illustrates the decision-making process for appropriate PPE selection.

Assess Exposure Risk

Low Risk
(e.g., small quantities,

closed system)

Low

High Risk
(e.g., large quantities,

open handling, potential for dust)

High

Standard PPE:
- Safety glasses

- Lab coat
- Nitrile gloves

Enhanced PPE:
- Chemical splash goggles

- Face shield
- Chemical resistant gloves

- Protective clothing
- Respiratory protection

Proceed with Handling

Click to download full resolution via product page

PPE Selection Workflow for 2-Methyl-5-nitroaniline

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.lobachemie.com/lab-chemical-msds/MSDS-2methyl5nitroaniline-CASNO-99-55-4669P-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-2methyl5nitroaniline-CASNO-99-55-4669P-EN.aspx
https://www.benchchem.com/product/b1603624?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls
Adequate ventilation is crucial when handling this compound.[4] Use only outdoors or in a well-

ventilated area.[5] Local exhaust ventilation should be used to control airborne dust.

Handling and Storage
Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[4][5]

Avoid contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke when using this product.[4][5]

Store in a cool, well-ventilated place away from heat and incompatible materials such as

strong oxidizing agents, acids, acid chlorides, acid anhydrides, and chloroformates.[2][4][7]

Keep containers tightly closed and store in a locked up area.[4][5]

First Aid Measures
In case of exposure, immediate action is necessary. The following flowchart outlines the

recommended first aid procedures.
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Remove to fresh air.
Keep comfortable for breathing.

Call a POISON CENTER or doctor.

Take off immediately all contaminated clothing.
Wash with plenty of water. Rinse eyes with water as a precaution. Rinse mouth.

Immediately call a POISON CENTER or doctor.

Seek Immediate Medical Attention

Click to download full resolution via product page

First Aid Procedures for 2-Methyl-5-nitroaniline Exposure

Accidental Release Measures
In the event of a spill, follow these procedures:

For non-emergency personnel: Evacuate the area. Avoid contact with the spilled material

and do not breathe the dust. Wear appropriate personal protective equipment.[4]

For emergency responders: Use appropriate protective equipment, including respiratory

protection.[4]

Containment and Cleanup: Mechanically recover the product (e.g., shovel into a dry, covered

container).[4] Avoid generating dust. Do not allow the material to enter sewers or public

waters.[4] Dispose of the waste material at an authorized site.[4]

Toxicological Information
Symptoms of exposure may include methemoglobinemia and respiratory distress.[5] This

compound is an irritant and is considered an experimental carcinogen.[5] It may be absorbed
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through the skin.[5]

Toxicity Data Value Species Reference

Oral LD50 1110 mg/kg Rat [8]

The International Agency for Research on Cancer (IARC) has classified 2-methyl-5-nitroaniline

as Group 3: Not classifiable as to its carcinogenicity to humans, based on limited evidence in

experimental animals and no data in humans.[5][9] The US EPA has classified it as a Group C

carcinogen (possible human carcinogen).[7][9]

Fire-Fighting Measures
Suitable extinguishing media: Water spray, dry powder, foam.[4]

Unsuitable extinguishing media: Do not use a heavy water stream.[4]

Specific hazards: When heated to decomposition, it emits toxic fumes of carbon monoxide,

carbon dioxide, and nitrogen oxides.[5]

Protective equipment: Wear self-contained breathing apparatus and full protective clothing.

[4]

This technical guide is intended to supplement, not replace, the official Safety Data Sheet

provided by the manufacturer. Always refer to the most current SDS for complete and detailed

safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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